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Compound of Interest

Compound Name: 3-Pentanol

Cat. No.: B084944 Get Quote

An In-depth Technical Guide to 3-Pentanol (CAS Number: 584-02-1)

This technical guide provides a comprehensive overview of 3-Pentanol, including its chemical

and physical properties, synthesis and purification protocols, and its role in biological systems.

This document is intended for researchers, scientists, and professionals in the field of drug

development.

Core Compound Information
Chemical Identity:

Identifier Value

CAS Number 584-02-1[1][2][3][4]

Preferred IUPAC Name Pentan-3-ol[2]

Synonyms Diethyl carbinol, 3-Pentyl alcohol[1][3][4]

Molecular Formula C₅H₁₂O[1][2][3]

Molecular Weight 88.15 g/mol [1][4]

InChI
InChI=1S/C5H12O/c1-3-5(6)4-2/h5-6H,3-4H2,1-

2H3[2][3]

InChIKey AQIXEPGDORPWBJ-UHFFFAOYSA-N[2][3]

SMILES CCC(O)CC[2]
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Molecular Structure:

Caption: 2D Molecular Structure of 3-Pentanol.

Physicochemical and Spectroscopic Data
Physical Properties:

Property Value

Appearance Colorless liquid[2]

Odor
Characteristic, sweet, herbal, slightly

oily/nutty[1][5]

Boiling Point 115.3 - 116 °C[2][6]

Melting Point -63.68 °C[2]

Density 0.815 - 0.82 g/cm³ at 20-25 °C[1][2][6]

Solubility in water 55 - 59 g/L[2][6]

Solubility in organic solvents
Soluble in acetone, benzene; very soluble in

ethanol, diethyl ether[2]

Vapor Pressure 1.10 kPa (at 25 °C)[2]

Refractive Index (n²⁰/D) 1.4097 - 1.410[1][7]

Safety and Toxicity Data:

Parameter Value

Flash Point 33 - 41 °C (closed cup)[2][6]

Autoignition Temperature 360 - 435 °C[2][6]

Explosive Limits 1.2 - 9.0% (v/v)[2][6]

Oral LD₅₀ (rat) 1870 mg/kg[1][4]
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Spectroscopic Information: Spectroscopic data for 3-Pentanol is widely available. This includes

¹H NMR, ¹³C NMR, FTIR, Raman, and Mass Spectrometry (GC-MS) data.[8]

Experimental Protocols
Synthesis of 3-Pentanol via Grignard Reaction
This protocol describes the synthesis of 3-Pentanol by the reaction of a Grignard reagent

(ethyl magnesium bromide) with an ester (diethyl carbonate). This is a representative method

for forming secondary alcohols.

Materials:

Magnesium turnings

Anhydrous diethyl ether

Ethyl bromide

Diethyl carbonate

Saturated aqueous ammonium chloride solution

Anhydrous potassium carbonate or calcium sulfate

Procedure:

Preparation of the Grignard Reagent: In a flame-dried three-necked flask equipped with a

dropping funnel and a condenser, place dry magnesium turnings and anhydrous diethyl

ether. Initiate the reaction by adding a small amount of ethyl bromide. Once the reaction

starts, add a solution of ethyl bromide in anhydrous ether dropwise at a rate that maintains a

gentle reflux. After the addition is complete, continue stirring for an additional 15 minutes.

Reaction with Diethyl Carbonate: Add a solution of pure diethyl carbonate in anhydrous ether

dropwise to the Grignard reagent with vigorous stirring over approximately one hour. A

vigorous reaction should occur, causing the ether to reflux.
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Work-up: After the addition is complete, heat the reaction mixture on a water bath with

stirring for one hour. Pour the reaction mixture into a flask containing crushed ice and a

saturated aqueous solution of ammonium chloride. Transfer the mixture to a separatory

funnel.

Extraction and Drying: Separate the ether layer. Extract the aqueous layer with diethyl ether.

Combine the ethereal extracts and dry them over anhydrous potassium carbonate or calcium

sulfate.

Purification: Remove the ether by evaporation. Fractionally distill the crude product to obtain

pure 3-Pentanol.

Purification by Fractional Distillation
Procedure:

Assemble a fractional distillation apparatus.

Place the crude 3-Pentanol in the distillation flask.

Heat the flask gently.

Collect the fraction that distills at the boiling point of 3-Pentanol (115-116 °C).

Analysis by Gas Chromatography (GC)
Instrumentation:

Gas chromatograph with a Flame Ionization Detector (FID).

Capillary column (e.g., DB-1 or Innowax).

Typical GC Conditions:

Injector Temperature: 200-250 °C

Detector Temperature: 250-300 °C

Carrier Gas: Helium or Hydrogen
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Oven Temperature Program: Start at a low temperature (e.g., 40 °C), hold for a few minutes,

then ramp up to a higher temperature (e.g., 220 °C).

The retention time of 3-Pentanol will vary depending on the specific column and conditions

used.

Biological Role and Signaling Pathways
3-Pentanol is an endogenous metabolite found in plants and is also a component of some

insect pheromones.[2][9] It has been shown to play a role in plant immunity.

Plant Immunity Elicitation: Gaseous 3-Pentanol can prime plant immunity against certain

microbial pathogens. It has been observed to trigger defense mechanisms in plants through

signaling pathways dependent on salicylic acid (SA) and jasmonic acid (JA).[2]
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Click to download full resolution via product page

Caption: 3-Pentanol induced plant immunity signaling.

Applications in Research and Development
3-Pentanol is a versatile compound with several applications in research and industry.

Properties Applications

3-Pentanol

Good Solvent
Properties

Reactive
Hydroxyl Group

Characteristic
Odor

Biological
Activity

Organic Synthesis
(Solvent)

Starting Material
(e.g., for esters, ethers)

Flavoring Agent

Drug Synthesis
Research

Click to download full resolution via product page

Caption: Relationship between properties and applications of 3-Pentanol.

Its uses include:

Solvent: It is employed as a solvent in organic synthesis.[1]

Starting Material: 3-Pentanol serves as a precursor in the synthesis of other organic

compounds, such as esters and ethers.[7]

Flavoring Agent: Due to its characteristic odor, it is used in the flavor and fragrance industry.

[5]
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Biochemical Research: It is utilized in biochemical experiments and research related to drug

synthesis.[9][10]

Experimental Workflow: Synthesis to Analysis
The following diagram outlines a typical laboratory workflow for the synthesis, purification, and

analysis of 3-Pentanol.
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Caption: Laboratory workflow for 3-Pentanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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